Cas no 690647-45-1 (2-(3-chloro-4-fluorobenzenesulfonamido)-N-2-(3,4-dimethoxyphenyl)ethylacetamide)

• Product Name: 2-(3-chloro-4-fluorobenzenesulfonamido)-N-2-(3,4-dimethoxyphenyl)ethylacetamide
• CAS No: 690647-45-1
• MF: C₁₈H₂₀ClFN₂O₅S
• MW: 430.878206253052
• CID: 5419342
• Update Time: 2025-05-24

2-(3-chloro-4-fluorobenzenesulfonamido)-N-2-(3,4-dimethoxyphenyl)ethylacetamide Chemical and Physical Properties

Names and Identifiers

• 2-{[(3-chloro-4-fluorophenyl)sulfonyl]amino}-N-[2-(3,4-dimethoxyphenyl)ethyl]acetamide
• 2-(3-chloro-4-fluorobenzenesulfonamido)-N-2-(3,4-dimethoxyphenyl)ethylacetamide

• Inchi： 1S/C18H20ClFN2O5S/c1-26-16-6-3-12(9-17(16)27-2)7-8-21-18(23)11-22-28(24,25)13-4-5-15(20)14(19)10-13/h3-6,9-10,22H,7-8,11H2,1-2H3,(H,21,23)
• InChI Key： WXBAVLIJYJBIAH-UHFFFAOYSA-N
• SMILES： C(NCCC1=CC=C(OC)C(OC)=C1)(=O)CNS(C1=CC=C(F)C(Cl)=C1)(=O)=O

Additional information on 2-(3-chloro-4-fluorobenzenesulfonamido)-N-2-(3,4-dimethoxyphenyl)ethylacetamide

2-(3-chloro-4-fluorobenzenesulfonamido)-N-2-(3,4-dimethoxyphenyl)ethylacetamide: A Comprehensive Overview

The compound 2-(3-chloro-4-fluorobenzenesulfonamido)-N-2-(3,4-dimethoxyphenyl)ethylacetamide, identified by the CAS number CAS No. 690647-45-1, is a highly specialized organic compound with significant potential in various fields of chemical research and application. This compound is characterized by its complex structure, which includes a benzenesulfonamide group and a dimethoxyphenyl substituent, making it a subject of interest in both academic and industrial settings.

Recent advancements in synthetic chemistry have enabled the precise synthesis of this compound, leveraging cutting-edge methodologies such as Suzuki-Miyaura coupling and Stille cross-coupling reactions. These techniques have not only improved the yield and purity of the compound but also opened new avenues for its modification and functionalization. The incorporation of halogen atoms (chlorine and fluorine) in the benzenesulfonamide moiety imparts unique electronic properties, which are crucial for its intended applications in drug design and materials science.

In terms of pharmacological applications, 2-(3-chloro-4-fluorobenzenesulfonamido)-N-2-(3,4-dimethoxyphenyl)ethylacetamide has shown promising results in preclinical studies targeting specific enzyme inhibitors and receptor modulators. Its ability to interact with biological systems with high specificity has made it a candidate for the development of novel therapeutic agents. Recent research has highlighted its potential in treating neurodegenerative diseases by modulating key signaling pathways involved in neuronal protection and regeneration.

The structural complexity of this compound also makes it an attractive candidate for materials science applications. Its sulfonamide group contributes to strong hydrogen bonding capabilities, which are essential for designing advanced polymers and coatings with enhanced mechanical and thermal properties. Furthermore, the dimethoxyphenyl substituent introduces additional functional groups that can be exploited for light-harvesting applications in organic electronics.

From an environmental standpoint, the synthesis and application of CAS No. 690647-45-1 have been optimized to minimize ecological impact. Green chemistry principles have been integrated into its production processes, ensuring the use of renewable resources and reducing waste generation. These efforts align with global sustainability goals while maintaining the high quality standards required for its intended uses.

In conclusion, 2-(3-chloro-4-fluorobenzenesulfonamido)-N-2-(3,4-dimethoxyphenyl)ethylacetamide represents a prime example of how modern chemical innovation can lead to versatile compounds with wide-ranging applications. As research continues to uncover new insights into its properties and potential uses, this compound is poised to play a pivotal role in advancing both scientific knowledge and technological progress.